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1-(4-aminobenzyl)-DTPA 1-(4-aminobenzyl)-DTPA
Brand Name: Vulcanchem
CAS No.: 133097-22-0
VCID: VC0156176
InChI: InChI=1S/C21H30N4O10.4ClH/c22-15-3-1-14(2-4-15)7-16(25(12-20(32)33)13-21(34)35)8-23(9-17(26)27)5-6-24(10-18(28)29)11-19(30)31;;;;/h1-4,16H,5-13,22H2,(H,26,27)(H,28,29)(H,30,31)(H,32,33)(H,34,35);4*1H
SMILES: C1=CC(=CC=C1CC(CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)N.Cl.Cl.Cl.Cl
Molecular Formula: C21H34Cl4N4O10
Molecular Weight: 644.3 g/mol

1-(4-aminobenzyl)-DTPA

CAS No.: 133097-22-0

Main Products

VCID: VC0156176

Molecular Formula: C21H34Cl4N4O10

Molecular Weight: 644.3 g/mol

1-(4-aminobenzyl)-DTPA - 133097-22-0

CAS No. 133097-22-0
Product Name 1-(4-aminobenzyl)-DTPA
Molecular Formula C21H34Cl4N4O10
Molecular Weight 644.3 g/mol
IUPAC Name 2-[[3-(4-aminophenyl)-2-[bis(carboxymethyl)amino]propyl]-[2-[bis(carboxymethyl)amino]ethyl]amino]acetic acid;tetrahydrochloride
Standard InChI InChI=1S/C21H30N4O10.4ClH/c22-15-3-1-14(2-4-15)7-16(25(12-20(32)33)13-21(34)35)8-23(9-17(26)27)5-6-24(10-18(28)29)11-19(30)31;;;;/h1-4,16H,5-13,22H2,(H,26,27)(H,28,29)(H,30,31)(H,32,33)(H,34,35);4*1H
Standard InChIKey HMLLWYKKTNEVCG-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1CC(CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)N.Cl.Cl.Cl.Cl
Canonical SMILES C1=CC(=CC=C1CC(CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)N.Cl.Cl.Cl.Cl
Synonyms 1-(4-aminobenzyl)-DTPA
1-(p-aminobenzyl)-DTPA
PubChem Compound 131595
Last Modified Nov 11 2021
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